2-Aminomethyl-4-(1,1-dimethylethyl)-6-iodophenol hydrochloride

• CAS No.: 38946-46-2
• Molecular Formula: C11H17ClINO
• Molecular Weight: 341.61 g/mol
• IUPAC Name: 2-(aminomethyl)-4-tert-butyl-6-iodophenol;hydrochloride
• InChI: InChI=1S/C11H16INO.ClH/c1-11(2,3)8-4-7(6-13)10(14)9(12)5-8;/h4-5,14H,6,13H2,1-3H3;1H
• InChI Key: HJCYVBBGVRHXKR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C(=C1)I)O)CN.Cl
• Synonyms: 2-aminomethyl-4-butyl-6-iodophenyl; 2-aminomethyl-4-t-butyl-6-iodophenol; 2-aminomethyl-4-t-butyl-6-iodophenol hydrochloride; MK 447; MK-447

Description

2-Aminomethyl-4-(1,1-dimethylethyl)-6-iodophenol hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C11H17ClINO and its molecular weight is 341.61 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 298269. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

To a solution of 2-aminomethyl-4-(1,1-dimethylethyl)phenol hydrochloride (215 g., 1.0 mole) in water (1.6 l.) is added a solution of iodine monochloride (165 g., 1.0 mole) in 3N hydrochloric acid (800 ml.). The resulting reaction mixture is stirred at 20° C. for 3 hours and then cooled to -20° C. whereupon solid is deposited. The deposited solid is collected and crystallized from ethanol 12N-hydrochloric acid (1:1) to give the desired 2-aminomethyl-4-(1,1-dimethylethyl)-6-iodophenol hydrochloride (277 g.), m.p. 200°-201° C. (dec.).

Synthesis routes and methods II

Procedure details

To a freshly prepared solution of 2-iodo-4-(1,1-dimethylethyl)phenol (5.5 g., 0.02 mole) in a mixture of acetic acid (27 ml.) and sulfuric acid (3 ml.) is added powdered 2-chloro-N-(hydroxymethyl)acetamide (2.5 g., 0.02 mole) with stirring at 20° C. over a 10 minute period. After 2.5 hours the orange solution is poured into water (200 ml.). The 2-chloro-N-[2-hydroxy-3-iodo-5-(1,1-dimethylethyl)benzyl]-acetamide which precipitates is collected, dried by suction and dissolved in ethanol (75 ml.). Concentrated hydrochloric acid (15 ml.) is added and the mixture is refluxed for two hours. The mixture is concentrated to one-half its original volume and allowed to cool. The resulting precipitate (1.4 g.), which is unhydrolyzed 2-chloro-N-[2-hydroxy-3-iodo-5-(1,1-dimethylethyl)benzyl]acetamide, is collected. The filtrate is concentrated to 25 ml. and, upon cooling, crude 2-aminomethyl-4-(1,1-dimethylethyl)-6-iodophenol hydrochloride (4 g.) separates which upon crystallization from a mixture of ethanol and ether affords substantially pure 2-aminomethyl-4-(1,1-dimethylethyl)-6-iodophenol hydrochloride (2.5 g.), m.p. 200°-201° (dec.).